2-(3,4-Dimethoxyphenethyl)-4-nitro-1-isoindolinone

• IUPAC Name: 2-[2-(3,4-dimethoxyphenyl)ethyl]-4-nitro-3H-isoindol-1-one
• InChI: InChI=1S/C18H18N2O5/c1-24-16-7-6-12(10-17(16)25-2)8-9-19-11-14-13(18(19)21)4-3-5-15(14)20(22)23/h3-7,10H,8-9,11H2,1-2H3
• InChI Key: WLQIBFFYLDMVHP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCN2CC3=C(C2=O)C=CC=C3[N+](=O)[O-])OC
• Molecular Formula: C18H18N2O5
• DSSTOX Substance ID: DTXSID501153574
• Molecular Weight: 342.3 g/mol
• CAS RN: 900015-09-0

Description

2-(3,4-Dimethoxyphenethyl)-4-nitro-1-isoindolinone (DMPNI) is an organic compound that has been studied extensively in the scientific community due to its potential applications in medicinal chemistry, pharmaceuticals, and biochemistry. This compound has been found to possess a variety of biological effects, including anti-inflammatory, anti-fungal, and anti-bacterial activities. Additionally, DMPNI has been shown to possess a wide range of biochemical and physiological effects, such as inhibition of the enzyme cyclooxygenase-2 (COX-2).

Scientific Research Applications

Photorelease of Neuroactive Amino Acids

1-Acyl-7-nitroindolines, which include compounds like 2-(3,4-Dimethoxyphenethyl)-4-nitro-1-isoindolinone, have shown utility in the rapid release of carboxylates, particularly neuroactive amino acids like l-glutamate. This release, triggered by flash photolysis in aqueous solutions, is significant for biological experiments, especially in the study of neuronal glutamate ion channels (Papageorgiou, Ogden, & Corrie, 2004).

EPR Oximetry in Viable Systems

Isoindoline nitroxides, closely related to 2-(3,4-Dimethoxyphenethyl)-4-nitro-1-isoindolinone, have been explored for electron paramagnetic resonance (EPR) oximetry in viable systems. They are particularly useful for studying intracellular oxygen, pH, and cellular redox metabolism, offering insights into the dynamic biological environments (Shen et al., 2002).

Synthesis of Heterocyclic Compounds

The compound is involved in the synthesis of various heterocyclic compounds, including dioxopyrrolo and thieno isoquinolines, which have potential applications in medicinal chemistry and drug development (Zinchenko et al., 2009).

Biomimetic Synthesis in Marine Natural Products

Isoindolinones, like 2-(3,4-Dimethoxyphenethyl)-4-nitro-1-isoindolinone, are used in the biomimetic synthesis of marine natural products, specifically in creating the isoindolinone core structure found in certain marine compounds (Augner & Schmalz, 2015).

Inhibitors of Poly(ADP-ribose) Polymerase-1 (PARP-1)

This compound has been linked to the development of potent inhibitors for poly(ADP-ribose) polymerase-1 (PARP-1), an enzyme crucial in DNA repair processes, thereby having implications in cancer research and therapy (Jagtap et al., 2004).

Catalytic Deoxygenation of Organic Compounds

Its derivatives are used in the catalytic deoxygenation of aromatic nitro compounds, which is essential in organic synthesis and pharmaceutical manufacturing (Iqbal, 1972).